![molecular formula C11H24O2 B3056878 2-Octylpropane-1,3-diol CAS No. 74971-70-3](/img/structure/B3056878.png)
2-Octylpropane-1,3-diol
Overview
Description
Synthesis Analysis
The synthesis of 1,3-diols, which includes 2-Octylpropane-1,3-diol, has been a subject of extensive research. Recent advancements have focused on the enzyme-catalyzed synthesis of chiral 1,3-diols . One-pot strategies, where several reactions are conducted sequentially in the same reaction vessel without the isolation of intermediates, have also been highlighted .Molecular Structure Analysis
The molecular structure of this compound consists of a three-carbon backbone with two hydroxyl groups attached at the first and third carbon atoms, and an octyl group attached at the second carbon atom.Chemical Reactions Analysis
Diols, including this compound, can undergo a variety of reactions. The OH groups can be converted into halides, can react as nucleophiles, and can be oxidized to different carbonyl-containing functional groups depending on the structure of the diol and the oxidizing agent .Scientific Research Applications
1. Synthesis and Structural Studies
2-Octylpropane-1,3-diol and its derivatives have been utilized in the synthesis of various compounds. For instance, 2-[(Anthracene-9-ylmethylene)amino]-2-methylpropane-1,3-diol (AMD) was synthesized and characterized for its anti-cancer activity and molecular docking studies (Pavitha et al., 2017). Such studies are crucial in the development of new pharmaceutical compounds.
2. Physical Chemistry and Thermodynamics
The physical properties of compounds related to this compound have been studied extensively. Research on branched aliphatic diols, which include this compound derivatives, focused on their molar volumes and compressions in different conditions, providing valuable data for applications in chemical engineering and material sciences (Cibulka, 2014).
3. Catalytic Applications
This compound and its analogs have been used as catalysts in chemical syntheses. For example, a dicationic molten salt derived from 2-hydroxypropane-1,3-diyl was used to efficiently accelerate the synthesis of various chemical compounds under green conditions (Nazari et al., 2022). These advancements contribute to more sustainable and environmentally friendly chemical processes.
4. Microbial Production of Diols
This compound is closely related to diols like 1,3-propanediol, which are important in the field of biotechnology. The microbial production of diols is a growing area of research, focusing on the bioconversion of renewable materials into valuable chemicals (Zeng & Sabra, 2011). This research is pivotal for the development of bio-based chemicals and fuels.
Future Directions
The production of 1,3-diols, including 2-Octylpropane-1,3-diol, from renewable feedstocks by green processes is attracting wide attention . Future research will likely focus on developing more efficient microbial cell factories and new bioprocesses to use diversified cheap feedstocks, eliminate by-product formation, and avoid the requirement of adding expensive cofactors .
properties
IUPAC Name |
2-octylpropane-1,3-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O2/c1-2-3-4-5-6-7-8-11(9-12)10-13/h11-13H,2-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZJCWGKTESNSGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(CO)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30311454 | |
Record name | 2-octylpropane-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30311454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74971-70-3 | |
Record name | NSC243513 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=243513 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-octylpropane-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30311454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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